Cas no 33073-01-7 (1H-Purine-2,6-dione,3,9-dihydro-1,9-dimethyl-)
33073-01-7 structure
Product Name:1H-Purine-2,6-dione,3,9-dihydro-1,9-dimethyl-
CAS No:33073-01-7
MF:C7H8N4O2
MW:180.16402053833
MDL:MFCD00042775
CID:308799
PubChem ID:118395
Update Time:2025-04-19
1H-Purine-2,6-dione,3,9-dihydro-1,9-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione,3,9-dihydro-1,9-dimethyl-
- 1,9-dimethyl-3H-purine-2,6-dione
- 1,9-DIMETHYLXANTHINE
- 1,9-Dimethyl-3,9-dihydro-purin-2,6-dion
- 1,9-dimethyl-3,9-dihydro-purine-2,6-dione
- 1,9-Dimethyl-isoxanthin
- 1,9-DimethylX
- 2,6-Dihydroxy-1,9-dimethylpurine
- 3,9-dihydro-1,9-dimethyl-1H-purine-2,6-dione
- EINECS 251-367-0
- CHEMBL113241
- UNII-6AG30927DU
- XANTHINE, 1,9-DIMETHYL-
- 6AG30927DU
- 33073-01-7
- 1H-Purine-2,6-dione, 3,9-dihydro-1,9-dimethyl-
- FT-0690924
- DTXSID10186723
- 1,9-dimethyl-1H-purine-2,6(3H,9H)-dione
- BDBM82534
- PDSP1_001042
- PDSP2_001026
- J-019004
- SCHEMBL515776
- NS00029413
- 1,9-dimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
- Q27264415
- purine-2,6(1H,3H)-dione, 1,9-dimethyl-
- XKZALMBJTMJPFU-UHFFFAOYSA-N
- DTXCID50109214
-
- MDL： MFCD00042775
- Inchi： 1S/C7H8N4O2/c1-10-3-8-4-5(10)9-7(13)11(2)6(4)12/h3H,1-2H3,(H,9,13)
- InChI Key： XKZALMBJTMJPFU-UHFFFAOYSA-N
- SMILES： O=C1C2=C(NC(N1C)=O)N(C)C=N2
Computed Properties
- Exact Mass: 180.06500
- Monoisotopic Mass: 180.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.2
- Topological Polar Surface Area: 67.2A^2
Experimental Properties
- Density: 1.60±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 358 ºC
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.737
- Solubility: Slightly soluble (5 g/l) (25 º C),
- PSA: 72.68000
- LogP: -1.03970
1H-Purine-2,6-dione,3,9-dihydro-1,9-dimethyl- Security Information
- WGK Germany：3
- Safety Instruction： S22; S24/25
1H-Purine-2,6-dione,3,9-dihydro-1,9-dimethyl- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Purine-2,6-dione,3,9-dihydro-1,9-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM239825-1g |
1,9-Dimethyl-1H-purine-2,6(3H,9H)-dione |
33073-01-7 | 97% | 1g |
$608 | 2021-08-04 | |
| Chemenu | CM239825-1g |
1,9-Dimethyl-1H-purine-2,6(3H,9H)-dione |
33073-01-7 | 97% | 1g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | D547624-5g |
1,9-dimethyl-1H-purine-2,6(3H,9H)-dione |
33073-01-7 | 97% | 5g |
$1400 | 2023-09-03 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-223133-250 mg |
1,9-Dimethylxanthine, |
33073-01-7 | ≥97% | 250MG |
￥3,008.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-223133-250mg |
1,9-Dimethylxanthine, |
33073-01-7 | ≥97% | 250mg |
￥3008.00 | 2023-09-05 | |
| Crysdot LLC | CD00004706-250mg |
1,9-Dimethyl-1H-purine-2,6(3H,9H)-dione |
33073-01-7 | 97% | 250mg |
$257 | 2024-07-19 | |
| Crysdot LLC | CD00004706-1g |
1,9-Dimethyl-1H-purine-2,6(3H,9H)-dione |
33073-01-7 | 97% | 1g |
$644 | 2024-07-19 |
1H-Purine-2,6-dione,3,9-dihydro-1,9-dimethyl- Related Literature
-
Helmut Sigel,Bert P. Operschall,Rolf Griesser Chem. Soc. Rev. 2009 38 2465
-
2. Tautomeric forms and ionisation processes in xanthine and its N-methyl derivativesD. Lichtenberg,F. Bergmann,Z. Neiman J. Chem. Soc. C 1971 1676
-
3. 328. The constitution of the purine nucleosides. Part III. Potentiometric determination of the dissociation constants of methylated xanthinesAlexander G. Ogston J. Chem. Soc. 1935 1376
-
4. 113. The action of ionizing radiations and of radiomimetic substances on deoxyribonucleic acid. Part IV. The products of the action of di-(2-chloroethyl)methylamineE. M. Press,J. A. V. Butler J. Chem. Soc. 1952 626
-
5. 384. Studies in the azole series. Part XXIX. The preparation of some natural xanthines and related purinesA. H. Cook,G. H. Thomas J. Chem. Soc. 1950 1884
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